molecular formula C20H60Si9 B14449753 Pentasilane, 1,1,1,3,3,5,5,5-octamethyl-2,2,4,4-tetrakis(trimethylsilyl)- CAS No. 78365-61-4

Pentasilane, 1,1,1,3,3,5,5,5-octamethyl-2,2,4,4-tetrakis(trimethylsilyl)-

Cat. No.: B14449753
CAS No.: 78365-61-4
M. Wt: 553.5 g/mol
InChI Key: OGHRQDIIVHKBET-UHFFFAOYSA-N
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Description

Pentasilane, 1,1,1,3,3,5,5,5-octamethyl-2,2,4,4-tetrakis(trimethylsilyl)-, is a silicon-based compound with a unique structure characterized by multiple silicon atoms and extensive methyl and trimethylsilyl substitutions. This compound is part of the broader class of silanes, which are silicon analogs of alkanes. Silanes are known for their applications in various fields, including materials science and electronics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Pentasilane, 1,1,1,3,3,5,5,5-octamethyl-2,2,4,4-tetrakis(trimethylsilyl)-, typically involves the reaction of chlorosilanes with lithium or sodium in the presence of a catalyst. One common method is the reaction of 1,5-dilithiodecaphenyl-n-pentasilane with chloro-diorganophosphanes . This reaction is carried out under controlled conditions to ensure the formation of the desired pentasilane structure.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced purification techniques ensures high yield and purity of the final product. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

Pentasilane, 1,1,1,3,3,5,5,5-octamethyl-2,2,4,4-tetrakis(trimethylsilyl)-, undergoes various chemical reactions, including:

    Oxidation: This reaction typically involves the use of oxidizing agents like hydrogen peroxide or ozone.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

    Substitution: Substitution reactions often involve the replacement of one or more methyl or trimethylsilyl groups with other functional groups.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, ozone, and other oxidizing agents under controlled temperature and pressure.

    Reduction: Lithium aluminum hydride in anhydrous conditions.

    Substitution: Various halogenated compounds and catalysts to facilitate the substitution process.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silanols or siloxanes, while substitution reactions can produce a wide range of functionalized silanes.

Scientific Research Applications

Pentasilane, 1,1,1,3,3,5,5,5-octamethyl-2,2,4,4-tetrakis(trimethylsilyl)-, has several scientific research applications:

Mechanism of Action

The mechanism of action of Pentasilane, 1,1,1,3,3,5,5,5-octamethyl-2,2,4,4-tetrakis(trimethylsilyl)-, involves its interaction with various molecular targets and pathways. The extensive methyl and trimethylsilyl substitutions influence its reactivity and stability. The compound can interact with other molecules through silicon-silicon and silicon-carbon bonds, facilitating various chemical transformations.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Pentasilane, 1,1,1,3,3,5,5,5-octamethyl-2,2,4,4-tetrakis(trimethylsilyl)-, is unique due to its extensive methyl and trimethylsilyl substitutions, which provide it with distinct chemical and physical properties. These substitutions enhance its stability and reactivity, making it suitable for various applications in research and industry.

Properties

CAS No.

78365-61-4

Molecular Formula

C20H60Si9

Molecular Weight

553.5 g/mol

IUPAC Name

dimethyl-bis[tris(trimethylsilyl)silyl]silane

InChI

InChI=1S/C20H60Si9/c1-21(2,3)28(22(4,5)6,23(7,8)9)27(19,20)29(24(10,11)12,25(13,14)15)26(16,17)18/h1-20H3

InChI Key

OGHRQDIIVHKBET-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)[Si]([Si](C)(C)C)([Si](C)(C)C)[Si](C)(C)[Si]([Si](C)(C)C)([Si](C)(C)C)[Si](C)(C)C

Origin of Product

United States

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